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Compound of Interest

Compound Name: 1-Iodo-1-octyne

CAS No.: 81438-46-2

Cat. No.: B8640996

Get Quote

Compound: 1-Iodo-1-octyne CAS: 81438-46-2 Formula:

Molecular Weight: 236.10 g/mol Physical State: Pale yellow to light brown oily liquid

Part 1: Solubility Profile
1-Iodo-1-octyne exhibits a solubility profile governed by its lipophilic octyl chain and the

polarizable, yet non-H-bonding, iodoalkyne headgroup. It is highly soluble in non-polar and

polar aprotic organic solvents but effectively insoluble in aqueous media.

Solvent Compatibility Table
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Solvent Class
Representative
Solvents

Solubility Rating Technical Notes

Non-Polar
Hexanes, Pentane,

Heptane
Excellent

Preferred for

purification. Used as

the mobile phase in

silica gel

chromatography (

in 100% Hexanes).

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Preferred for

extraction and

transfer. High density

aids in phase

separation from

aqueous reaction

mixtures.

Polar Aprotic
THF, Acetonitrile

(MeCN), DMF, DMSO
High

Preferred for

reactions. MeCN is

the standard solvent

for its synthesis;

THF/DMF are

standard for cross-

coupling applications.

Polar Protic Methanol, Ethanol Moderate

Soluble, but

nucleophilic solvents

may cause solvolysis

or side reactions (e.g.,

hydro-deiodination)

under basic

conditions.

Aqueous Water, Brine Insoluble Immiscible. Water is

used strictly for

washing (removal of

inorganic salts like
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CuI, KI, or

succinimide).

Dissolution Protocol for Stock Solutions
For biological assays or kinetic studies requiring stock solutions:

Primary Solvent: Dissolve neat 1-iodo-1-octyne in DMSO or DMF to achieve concentrations

up to 100 mM.

Secondary Dilution: Dilute into aqueous buffer only immediately prior to use. Ensure final

organic co-solvent concentration is <1% to prevent precipitation, though the lipophilic tail

makes this compound prone to aggregation in water.

Part 2: Stability & Critical Handling (E-E-A-T)
Warning: Alkynyl iodides are high-energy compounds. While 1-iodo-1-octyne is more stable

than lower homologues (e.g., diiodoacetylene), it possesses specific sensitivities that can lead

to decomposition or violent degradation.

Thermal & Photochemical Instability
Light Sensitivity: The C(sp)–I bond is weak (

50-60 kcal/mol) and susceptible to homolytic cleavage by UV/visible light.

Observation: Clear/pale yellow liquid turns dark brown/purple upon exposure to light

(release of elemental iodine,

).

Protocol: Always wrap flasks in aluminum foil during synthesis and storage.

Thermal Hazard: Avoid heating neat material above 80°C. Distillation is not recommended

due to explosion risk. Purification should be done via chromatography or low-temperature

vacuum evaporation.

Storage Directives
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Temperature: Store at -20°C (Freezer).

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidative

degradation.

Stabilization: For long-term storage, a copper chip is not typically required for the alkyne

(unlike alkyl iodides), but keeping it over activated molecular sieves in a dark vial is best

practice.

Part 3: Synthesis & Purification Workflow
The most robust synthesis avoids the use of elemental iodine (

) and strong bases, utilizing a hypervalent iodine cycle or N-iodosuccinimide (NIS) catalyzed by
silver or copper.

Protocol: Catalytic Iodination of 1-Octyne
Reaction:

Setup: Flame-dry a round-bottom flask and cool under Argon.

Reagents: Add 1-octyne (1.0 equiv) and Acetonitrile (MeCN) (0.5 M concentration).

Catalyst: Add

(0.05 equiv). Note: Silver catalyzes the activation of the terminal alkyne proton.

Iodination: Add N-Iodosuccinimide (NIS) (1.1 equiv) in one portion. Wrap flask in foil

immediately.

Stirring: Stir at Room Temperature (25°C) for 2–4 hours. Monitor by TLC (Hexanes). Product

is less polar than starting material.

Workup (Solubility-Driven):

Dilute with Et2O or DCM (High solubility organic phase).

Wash with Water (removes succinimide/Ag salts).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash with Sat.

(Sodium Thiosulfate) to quench any trace

(removes purple color).

Dry over

, filter, and concentrate in vacuo (bath < 30°C).

Purification: Flash Column Chromatography on Silica Gel.

Eluent: 100% Hexanes.[1][2]

Retention: 1-iodo-1-octyne elutes near the solvent front (

).

Part 4: Mechanistic Insights & Visualization
Mechanistic Role in Cross-Coupling
1-Iodo-1-octyne acts as an electrophilic coupling partner. In Palladium-catalyzed reactions

(e.g., Sonogashira), the C–I bond undergoes Oxidative Addition to the Pd(0) center. The choice

of solvent (DMF/THF) is critical here to stabilize the polar Pd(II) intermediate.

Workflow Diagram: Synthesis & Isolation Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/post/Is_there_anyone_that_can_assist_be_with_removing_excess_1-Iodo-Octane_from_from_my_product_Beside_high_vacuum_distillation_and_kugelrohr_what_else
https://pdf.benchchem.com/12545/Purification_techniques_for_1_Dodecene_12_iodo.pdf
https://www.benchchem.com/product/b8640996/docs?utm_src=pdf-body#technical-guide-1-iodo-1-octyne-solubility-handling
https://www.benchchem.com/product/b8640996/docs?utm_src=pdf-body#technical-guide-1-iodo-1-octyne-solubility-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 1-Octyne
(Liquid, Colorless)

Reaction Phase
Solvent: MeCN

Reagents: NIS, AgNO3

 Dissolve

Biphasic Workup
Org: Et2O (Product)
Aq: Water (Waste)

 Dilute

Iodine Quench
Sat. Na2S2O3

(Removes I2 color)

 Wash Org Layer

Purification
Silica Column

Eluent: 100% Hexanes

 Dry & Concentrate

Final Product
1-Iodo-1-octyne

(Store -20°C, Dark)

 Isolate

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and solubility-based isolation of 1-iodo-1-octyne.
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Mechanistic Pathway: Oxidative Iodination
The reaction proceeds via the activation of the terminal alkyne by the metal (Ag or Cu),

increasing the acidity of the acetylenic proton, followed by electrophilic attack by the iodonium

source (NIS).

1-Octyne
(Nucleophile)

Metal-Acetylide
Intermediate

AgNO3/Base Iodination
(Electrophilic Attack)

NIS (I+)
1-Iodo-1-octyne

-Ag(Succinimide)

Click to download full resolution via product page

Caption: Simplified mechanistic pathway for the metal-catalyzed iodination of terminal alkynes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pdf.benchchem.com/12545/Purification_techniques_for_1_Dodecene_12_iodo.pdf
https://www.researchgate.net/publication/383962032_Highly_Efficient_1-Iodination_of_Terminal_Alkynes_Catalyzed_by_Inorganic_or_Organic_Bases
https://www.benchchem.com/product/b8640996/docs#technical-guide-1-iodo-1-octyne-solubility-handling
https://www.benchchem.com/product/b8640996/docs#technical-guide-1-iodo-1-octyne-solubility-handling
https://www.benchchem.com/product/b8640996/docs#technical-guide-1-iodo-1-octyne-solubility-handling
https://www.benchchem.com/product/b8640996/docs#technical-guide-1-iodo-1-octyne-solubility-handling
https://www.benchchem.com/product/b8640996?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

